Cas no 156119-59-4 (5'-Adenylic acid, 2-[[(4-nitrophenyl)methyl]thio]-)

• Product Name: 5'-Adenylic acid, 2-[[(4-nitrophenyl)methyl]thio]-
• CAS No: 156119-59-4
• MF: C₁₇H₁₉N₆O₉PS
• MW: 514.406322717667
• CID: 1330633
• Update Time: 2024-08-14

5'-Adenylic acid, 2-[[(4-nitrophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid, 2-[[(4-nitrophenyl)methyl]thio]-
• 5'-Adenylic acid, 2-[[(4-nitrophenyl)methyl]thio]- (9CI)

• Inchi： 1S/C17H19N6O9PS/c18-14-11-15(21-17(20-14)34-6-8-1-3-9(4-2-8)23(26)27)22(7-19-11)16-13(25)12(24)10(32-16)5-31-33(28,29)30/h1-4,7,10,12-13,16,24-25H,5-6H2,(H2,18,20,21)(H2,28,29,30)/t10-,12-,13-,16-/m1/s1
• InChI Key： PEOVXWAHIDXYLT-XNIJJKJLSA-N
• SMILES： P(OC[C@H]1O[C@@H](N2C3C(=C(N=C(SCC4=CC=C([N+]([O-])=O)C=C4)N=3)N)N=C2)[C@H](O)[C@@H]1O)(O)(O)=O

Computed Properties

• Exact Mass: 514.06737

Experimental Properties

• Density: 2.03±0.1 g/cm3(Predicted)
• Boiling Point: 966.5±75.0 °C(Predicted)
• PSA: 229.21
• pka: 1.86±0.10(Predicted)